Cas no 1874188-32-5 (5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid)

5-{1-[(tert-Butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex heterocyclic frameworks. Its key structural features include a Boc-protected piperidine moiety and an oxazole-carboxylic acid functional group, enabling selective modifications for medicinal chemistry and drug discovery applications. The tert-butoxycarbonyl (Boc) group enhances stability during synthetic transformations while allowing deprotection under mild acidic conditions. The carboxylic acid functionality facilitates further derivatization, such as amide formation or esterification. This compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and handling stability for multi-step syntheses. Its well-defined reactivity profile makes it a reliable building block for pharmaceutical research.
5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid structure
1874188-32-5 structure
Product Name:5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid
CAS No:1874188-32-5
MF:C14H20N2O5
MW:296.319004058838
CID:5253525
Update Time:2025-06-08

5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid
    • 1-Piperidinecarboxylic acid, 3-(4-carboxy-5-oxazolyl)-, 1-(1,1-dimethylethyl) ester
    • Inchi: 1S/C14H20N2O5/c1-14(2,3)21-13(19)16-6-4-5-9(7-16)11-10(12(17)18)15-8-20-11/h8-9H,4-7H2,1-3H3,(H,17,18)
    • InChI Key: DUSIUNYEXZYJOC-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCCC(C2OC=NC=2C(O)=O)C1

5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01039069-1g
5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid
1874188-32-5 95%
1g
¥5180.0 2023-03-19
Enamine
EN300-363958-0.05g
5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid
1874188-32-5
0.05g
$245.0 2023-03-02
Enamine
EN300-363958-0.1g
5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid
1874188-32-5
0.1g
$366.0 2023-03-02
Enamine
EN300-363958-0.25g
5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid
1874188-32-5
0.25g
$524.0 2023-03-02
Enamine
EN300-363958-0.5g
5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid
1874188-32-5
0.5g
$824.0 2023-03-02
Enamine
EN300-363958-1.0g
5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid
1874188-32-5
1g
$0.0 2023-06-07
Enamine
EN300-363958-2.5g
5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid
1874188-32-5
2.5g
$2071.0 2023-03-02
Enamine
EN300-363958-5.0g
5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid
1874188-32-5
5.0g
$3065.0 2023-03-02
Enamine
EN300-363958-10.0g
5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid
1874188-32-5
10.0g
$4545.0 2023-03-02

Additional information on 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid

Comprehensive Overview of 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid (CAS No. 1874188-32-5)

The compound 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid (CAS No. 1874188-32-5) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of a piperidine ring, a 1,3-oxazole core, and a carboxylic acid functional group, making it a versatile intermediate for the synthesis of biologically active compounds. Its structural complexity and potential applications in pharmaceutical research have made it a subject of interest for scientists and researchers worldwide.

One of the key features of 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid is its role as a building block in the development of novel therapeutics. The presence of the tert-butoxycarbonyl (Boc) protecting group enhances its stability during synthetic processes, while the oxazole ring contributes to its potential bioactivity. Researchers have explored its utility in the design of inhibitors targeting enzymes such as kinases and proteases, which are critical in diseases like cancer and inflammatory disorders. This aligns with the growing demand for small molecule inhibitors and precision medicine approaches in modern healthcare.

In recent years, the compound has also been linked to advancements in peptide mimetics and drug delivery systems. Its carboxylic acid moiety allows for easy conjugation with other molecules, enabling the creation of hybrid structures with improved pharmacokinetic properties. This is particularly relevant given the rising interest in targeted drug delivery and bioconjugation techniques, which aim to enhance therapeutic efficacy while minimizing side effects. As such, CAS No. 1874188-32-5 represents a valuable tool for chemists working on next-generation pharmaceuticals.

The synthesis and characterization of 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is crucial for its application in high-stakes research. Additionally, the compound's compatibility with solid-phase peptide synthesis (SPPS) has opened doors for its use in combinatorial chemistry and library generation, further expanding its utility in drug discovery.

From an industrial perspective, the demand for CAS No. 1874188-32-5 is driven by its potential in contract research organizations (CROs) and pharmaceutical manufacturing. Companies specializing in custom synthesis and scale-up production are increasingly offering this compound to meet the needs of academic and commercial researchers. Its relevance in fragment-based drug design and hit-to-lead optimization underscores its importance in the early stages of drug development, where molecular diversity is paramount.

Environmental and regulatory considerations also play a role in the compound's usage. While 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. This includes the use of personal protective equipment (PPE) and proper waste disposal methods, reflecting the broader industry shift toward green chemistry and sustainable practices.

In conclusion, 5-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-1,3-oxazole-4-carboxylic acid (CAS No. 1874188-32-5) is a multifaceted compound with significant implications for drug discovery and development. Its structural features, synthetic versatility, and potential applications in precision medicine and targeted therapies make it a valuable asset for researchers. As the pharmaceutical industry continues to evolve, compounds like this will remain at the forefront of innovation, addressing unmet medical needs and improving patient outcomes.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd